Cas no 946249-33-8 (N-(4-{2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylsulfamoyl}phenyl)acetamide)

• Product Name: N-(4-{2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylsulfamoyl}phenyl)acetamide
• CAS No: 946249-33-8
• MF: C₁₈H₂₃N₃O₄S₂
• MW: 409.522921800613
• CID: 6175703
• PubChem ID: 16933114
• Update Time: 2025-10-19

N-(4-{2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylsulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylsulfamoyl}phenyl)acetamide
• AKOS024646360
• 946249-33-8
• N-(4-(N-(2-morpholino-2-(thiophen-3-yl)ethyl)sulfamoyl)phenyl)acetamide
• N-[4-[(2-morpholin-4-yl-2-thiophen-3-ylethyl)sulfamoyl]phenyl]acetamide
• N-(4-{[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]sulfamoyl}phenyl)acetamide
• F2393-0402

• Inchi： 1S/C18H23N3O4S2/c1-14(22)20-16-2-4-17(5-3-16)27(23,24)19-12-18(15-6-11-26-13-15)21-7-9-25-10-8-21/h2-6,11,13,18-19H,7-10,12H2,1H3,(H,20,22)
• InChI Key： LXCLJHNXOHBKCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCC(C1=CSC=C1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 409.11299857g/mol
• Monoisotopic Mass: 409.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 124Ų

Additional information on N-(4-{2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylsulfamoyl}phenyl)acetamide

N-(4-{2-(Morpholin-4-yl)-2-(Thiophen-3-yl)Ethylsulfamoyl}Phenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 946249-33-8, known as N-(4-{2-(Morpholin-4-yl)-2-(Thiophen-3-yl)Ethylsulfamoyl}Phenyl)Acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

Structural Analysis

The molecular structure of N-(4-{2-(Morpholin-4-yl)-2-(Thiophen-3-yl)Ethylsulfamoyl}Phenyl)Acetamide is composed of several key functional groups that contribute to its chemical properties. The molecule features a morpholine ring, a thiophene moiety, and an acetamide group, all interconnected through a sulfonamide linkage. The morpholine ring, a six-membered saturated heterocycle containing one oxygen and one nitrogen atom, is known for its versatility in medicinal chemistry applications. The thiophene moiety, a five-membered aromatic ring with two sulfur atoms, adds electron-withdrawing properties and enhances the molecule's stability.

Recent studies have highlighted the importance of such heterocyclic structures in drug design, particularly in modulating pharmacokinetic properties such as solubility and bioavailability. The acetamide group further enhances the molecule's ability to interact with biological targets, making it a promising candidate for various therapeutic applications.

Synthesis and Characterization

The synthesis of N-(4-{2-(Morpholin-4-yl)-2-(Thiophen-3-yl)Ethylsulfamoyl}Phenyl)Acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the morpholine ring, the incorporation of the thiophene moiety, and the final coupling reaction to introduce the acetamide group. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's purity and structural integrity.

Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability. These developments are particularly relevant for compounds like this one, which are being considered for large-scale manufacturing in the pharmaceutical industry.

Pharmacological Properties

Preclinical studies have demonstrated that N-(4-{2-(Morpholin-4-y1)-2-(Thiophen -3 -y1)Eth ylsulfamoyl}Phen yl)Acet amide exhibits potent biological activity across multiple therapeutic areas. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Additionally, studies conducted at leading research institutions have shown that this compound demonstrates selective binding to specific receptor sites, making it a strong candidate for use in targeted therapies. Its ability to cross the blood-brain barrier has also been explored, opening avenues for its application in neurodegenerative diseases.

Applications and Future Directions

The versatility of N-(4-{2 -(Morpholin -4 -y1)- 2 -(Thioph en - 3 -y1 )E th ylsulf amoy l }Ph en y l )A cet amide makes it suitable for a wide range of applications in drug discovery and development. Its unique combination of structural features positions it as a valuable tool in designing next-generation therapeutics.

Future research directions include exploring its efficacy in treating chronic diseases such as cancer and diabetes, where targeted therapies are highly sought after. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, N -( 4 -{ 2 -( Morphol in - 4 -y1 ) - 2 -( Thiophe n - 3 -y1 )E th ylsulf amoy l }Ph en y l )A cet amide represents a significant advancement in medicinal chemistry. With its robust structural framework and promising pharmacological profile, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas.